6-methoxy-1-oxo-3-phenyl-1H-indene-2-carboxylic acid ethyl ester

• CAS RN: 850209-49-3
• Molecular Formula: C19H16O4
• Molecular Weight: 308.3 g/mol
• IUPAC Name: ethyl 5-methoxy-3-oxo-1-phenylindene-2-carboxylate
• InChI: InChI=1S/C19H16O4/c1-3-23-19(21)17-16(12-7-5-4-6-8-12)14-10-9-13(22-2)11-15(14)18(17)20/h4-11H,3H2,1-2H3
• InChI Key: DBMSEVNERSOURI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C2=C(C1=O)C=C(C=C2)OC)C3=CC=CC=C3

Description

6-methoxy-1-oxo-3-phenyl-1H-indene-2-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C19H16O4 and its molecular weight is 308.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methoxy-3-phenyl-1H-indene-2-carboxylic acid ethyl ester (1 g, 3.39 mmol) prepared in Preparation Example 1 was dissolved in 1,4-dioxane and selenium dioxide (5.65 g, 50.96 mmol) was added thereto. The mixture was refluxed for 24 hrs, cooled, washed with 1M sodium bicarbonate, and extracted with diethyl ether. The organic layer was separated, dried over anhydrous MgSO4, and concentrated under a reduced pressure. The resulting residue was purified by flash chromatography to obtain 756 mg of the titled compound (yield: 72%) as a red solid.